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Compound of Interest

Compound Name: 12-Pentacosanone

Cat. No.: B13425566 Get Quote

The proper disposal of 12-Pentacosanone, a long-chain ketone, is a critical aspect of

laboratory safety and environmental responsibility. While safety data sheets (SDS) for 12-
Pentacosanone indicate that it is not classified as a hazardous substance, it is imperative for

researchers, scientists, and drug development professionals to adhere to established

laboratory waste management protocols.[1][2] This ensures the safety of all personnel and

minimizes environmental impact.

Properties of 12-Pentacosanone Relevant to
Disposal
Understanding the physical and chemical properties of a substance is the first step in

determining the appropriate disposal method.
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Property Value Implication for Disposal

Physical State Solid[2]
As a solid, it should not be

disposed of down the drain.[3]

Appearance White solid[2]
Visual identification for proper

segregation.

Melting Point 53 - 56 °C / 127.4 - 132.8 °F Stable at room temperature.

Flash Point > 110 °C / > 230 °F

Not considered flammable

under standard laboratory

conditions.

Hazard Classification
Not a hazardous substance or

mixture

While not classified as

hazardous by OSHA,

institutional and local

regulations for chemical waste

should still be followed.

Incompatible Materials Strong oxidizing agents

Must be segregated from

strong oxidizing agents during

storage and disposal.

Standard Operating Procedure for the Disposal of
12-Pentacosanone
This procedure outlines the recommended steps for the safe and compliant disposal of 12-
Pentacosanone from a laboratory setting.

1.0 Purpose

To define the procedure for the proper disposal of 12-Pentacosanone, ensuring compliance

with safety and environmental regulations.

2.0 Scope

This procedure applies to all laboratory personnel who handle and dispose of 12-
Pentacosanone in solid form or as a residue on contaminated labware.
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3.0 Materials

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves.

Clearly labeled, non-reactive waste container (e.g., a securely sealed plastic bag or a

designated solid waste container).

Hazardous waste tag (if required by your institution's Environmental Health & Safety

department).

Secondary containment for the waste container.

4.0 Procedure

4.1 Waste Characterization and Segregation

Confirm that the waste is solely 12-Pentacosanone and not mixed with any hazardous

substances. If it is mixed with other chemicals, the mixture must be treated as hazardous

waste and disposed of accordingly.

Do not mix 12-Pentacosanone waste with incompatible materials such as strong oxidizing

agents.

4.2 Solid Waste Disposal

For pure, unused, or residual solid 12-Pentacosanone, place it in its original container if

possible, or in a new, clean, and compatible container.

Seal the container securely to prevent any spillage.

Label the container clearly as "12-Pentacosanone Waste" and include the date.

Consult your institution's Environmental Health & Safety (EHS) office for specific guidance

on the disposal of non-hazardous chemical solids. Some institutions may allow for disposal

in the regular trash if deemed non-hazardous, while others may require it to be collected as

chemical waste.

4.3 Disposal of Contaminated Labware
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Labware (e.g., weighing boats, spatulas, gloves) that is lightly contaminated with 12-
Pentacosanone should be collected in a designated solid waste container.

If labware is grossly contaminated, it should be decontaminated if possible, or disposed of as

chemical waste.

Empty containers of 12-Pentacosanone should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. After rinsing, the defaced

container may be disposed of in the regular trash.

4.4 Final Disposal Pathway

Store the sealed waste container in a designated waste accumulation area within the

laboratory, using secondary containment to capture any potential leaks.

Follow your institution's procedures for chemical waste pickup. This may involve completing

a hazardous waste tag and submitting a request for collection to the EHS office.

Logical Workflow for 12-Pentacosanone Disposal
The following diagram illustrates the decision-making process for the proper disposal of 12-
Pentacosanone.
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Start: 12-Pentacosanone Waste Generated

Is the waste mixed with
other chemicals?

Is the mixture hazardous?

Yes

Pure 12-Pentacosanone Waste

No

Dispose as Hazardous Chemical Waste
(Follow EHS Guidelines)

Yes No

End: Proper Disposal

What is the form of the waste?

Solid 12-Pentacosanone

Solid

Contaminated Labware

Labware

Collect in a labeled, sealed container Collect in designated solid waste container

Contact Institutional EHS for
Final Disposal Instructions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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